Cas no 1179067-88-9 (2-AMino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetaMide)

• Product Name: 2-AMino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetaMide
• CAS No: 1179067-88-9
• MF: C₁₀H₁₂ClFN₂O
• MW: 230.666484832764
• MDL: MFCD12762256
• CID: 4561702
• Update Time: 2025-06-11

2-AMino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetaMide Chemical and Physical Properties

Names and Identifiers

• 2-AMino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetaMide

• MDL： MFCD12762256
• Inchi： 1S/C10H12ClFN2O/c1-14(10(15)5-13)6-7-8(11)3-2-4-9(7)12/h2-4H,5-6,13H2,1H3
• InChI Key： WBJAQAATIAVBBQ-UHFFFAOYSA-N
• SMILES： C(N(CC1=C(F)C=CC=C1Cl)C)(=O)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 2-AMino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetaMide

Introduction to Compound with CAS No. 1179067-88-9 and Product Name: 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide

The compound with the CAS number 1179067-88-9 and the product name 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a benzyl group substituted with both chlorine and fluorine atoms, which are known to enhance the metabolic stability and binding affinity of drug candidates.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide molecule, with its distinct chemical characteristics, has been investigated for its potential role in inhibiting key enzymes and receptors associated with neurological disorders, cancer, and inflammation. The presence of both amino and methyl groups in its structure allows for diverse functionalization, making it a versatile scaffold for drug design.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The chloro and fluoro substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity and selectivity. These features have made it an attractive candidate for further investigation in preclinical studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex pharmacophores that could lead to the development of new therapeutic agents.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of new compounds. The 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide molecule has been subjected to various computational simulations to understand its interactions at the molecular level. These studies have revealed that the compound can effectively bind to target proteins with high affinity, suggesting its potential as a lead compound for drug development. The computational results have also provided insights into the structural modifications that could enhance its pharmacological properties.

Recent experimental studies have further validated the promising characteristics of this compound. In vitro assays have demonstrated that 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide exhibits significant inhibitory activity against several key enzymes implicated in disease pathways. For instance, studies have shown that it can effectively inhibit enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinase-9 (MMP-9), which are involved in inflammation and cancer progression. These findings have prompted researchers to explore its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer.

The synthesis of 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. The introduction of fluorine atoms into the benzyl group has been particularly challenging but essential for achieving the desired biological activity. The synthetic route has been refined over several iterations to minimize side reactions and maximize the formation of the desired product.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary results indicate that 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use. However, further studies are needed to fully assess its long-term safety and efficacy. These studies will involve both preclinical animal models and human clinical trials to provide comprehensive data on its pharmacokinetics and pharmacodynamics.

The development of new drugs is often a lengthy and complex process, but compounds like 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide offer hope for more efficient drug discovery strategies. By leveraging advances in synthetic chemistry, computational biology, and pharmacology, researchers can accelerate the identification and optimization of novel therapeutic agents. The unique properties of this compound make it a valuable tool for understanding disease mechanisms and developing new treatments.

In conclusion, 1179067-88-9 and 2-Amino-N-(2-chloro-6-fluoro-benzyl)-N-Methyl-acetamide represent a significant contribution to the field of pharmaceutical chemistry. Its distinct structural features, potential biological activity, and synthetic feasibility make it an attractive candidate for further research and development. As our understanding of disease pathways continues to evolve, compounds like this will play an increasingly important role in shaping future therapeutic strategies.